Cas no 1312904-43-0 (3-(3-(Benzyloxy)propoxy)propan-1-amine)

• Product Name: 3-(3-(Benzyloxy)propoxy)propan-1-amine
• CAS No: 1312904-43-0
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6154047
• PubChem ID: 130588573
• Update Time: 2025-05-27

3-(3-(Benzyloxy)propoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7115872
• 1312904-43-0
• 3-(3-(Benzyloxy)propoxy)propan-1-amine
• {[3-(3-aminopropoxy)propoxy]methyl}benzene

• Inchi： 1S/C13H21NO2/c14-8-4-9-15-10-5-11-16-12-13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-12,14H2
• InChI Key： BDJLVNYVAIYYHC-UHFFFAOYSA-N
• SMILES： O(CCCN)CCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(3-(Benzyloxy)propoxy)propan-1-amine

Comprehensive Overview of 3-(3-(Benzyloxy)propoxy)propan-1-amine (CAS No. 1312904-43-0)

3-(3-(Benzyloxy)propoxy)propan-1-amine is a specialized organic compound with a unique molecular structure that combines a benzyl ether group with a propylamine backbone. This compound, identified by its CAS No. 1312904-43-0, has garnered significant attention in pharmaceutical and chemical research due to its versatile applications. The presence of both benzyloxy and propoxy groups in its structure makes it a valuable intermediate in synthesizing more complex molecules, particularly in drug discovery and material science.

In recent years, the demand for amine-based compounds like 3-(3-(Benzyloxy)propoxy)propan-1-amine has surged, driven by their role in developing biocompatible materials and targeted drug delivery systems. Researchers are particularly interested in its potential to enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs). This aligns with current trends in green chemistry and sustainable synthesis, where minimizing environmental impact while maximizing efficiency is a top priority.

The compound's molecular weight and structural flexibility make it an excellent candidate for covalent organic frameworks (COFs) and polymer chemistry. Its ability to form stable linkages with other functional groups has been explored in creating advanced materials for nanotechnology and biomedical engineering. For instance, its derivatives have shown promise in tissue engineering scaffolds and controlled-release formulations, addressing key challenges in regenerative medicine.

From a synthetic perspective, 3-(3-(Benzyloxy)propoxy)propan-1-amine is often synthesized via nucleophilic substitution reactions or reductive amination. These methods are favored for their high yields and scalability, which are critical for industrial applications. Recent advancements in catalysis and flow chemistry have further optimized its production, reducing waste and energy consumption—a hot topic in process chemistry discussions.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound. Purity and stability are paramount, especially when used in pharmaceutical intermediates or high-performance materials. The compound's logP value and pKa are also frequently studied to predict its behavior in biological systems, a common query among researchers in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

In the context of intellectual property, 3-(3-(Benzyloxy)propoxy)propan-1-amine has been cited in several patents related to drug formulation and material science innovations. Its unique properties make it a standout choice for proprietary technologies, particularly in biodegradable polymers and smart coatings. This has led to increased interest from start-ups and research institutions aiming to leverage its potential.

Looking ahead, the compound's role in personalized medicine and precision agriculture is being explored. For example, its derivatives could be tailored to deliver nutrients or therapeutics in a site-specific manner, reducing off-target effects. Such applications resonate with the growing focus on sustainability and efficiency across industries, making 3-(3-(Benzyloxy)propoxy)propan-1-amine a compound to watch in the coming years.